Cas no 2411285-83-9 (N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide)

• Product Name: N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide
• CAS No: 2411285-83-9
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 6363969
• PubChem ID: 165767252
• Update Time: 2025-08-05

N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26604126
• 2411285-83-9
• N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide
• Z3027211331

• Inchi： 1S/C14H14N2O3S2/c17-10-12-5-7-20-14(12)21(18,19)16(13-3-4-13)9-11-2-1-6-15-8-11/h1-2,5-8,10,13H,3-4,9H2
• InChI Key： OTSOYDXLCMULIC-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=CS1)(N(CC1C=NC=CC=1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 322.04458466g/mol
• Monoisotopic Mass: 322.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide

N-Cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide: A Comprehensive Overview

The compound N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide (CAS No: 2411285-83-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The molecule's structure incorporates a thiophene ring, a pyridine moiety, and a cyclopropyl group, each contributing unique chemical properties that make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The thiophene ring in this compound is particularly notable for its aromaticity and electron-withdrawing properties, which enhance the molecule's stability and reactivity. Additionally, the pyridin-3-yl group introduces nitrogen into the structure, further enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions—a critical feature for drug-receptor binding.

The cyclopropyl group attached to the nitrogen atom adds another layer of complexity to this molecule. Cyclopropane rings are known for their strained geometry, which can influence the compound's pharmacokinetic properties, such as absorption and metabolism. This feature makes N-cyclopropyl derivatives valuable in designing drugs with improved bioavailability.

One of the most promising applications of this compound lies in its potential as a sulfonamide-based drug scaffold. Sulfonamides are extensively used in pharmaceuticals due to their versatility and ability to target a wide range of biological pathways. Recent research has focused on optimizing sulfonamide derivatives for use in treating conditions such as inflammation, cancer, and infectious diseases.

In terms of synthesis, the preparation of N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiophene ring followed by functionalization at specific positions to introduce the pyridine and cyclopropyl groups. The final step involves coupling these moieties through a sulfonamide linkage, ensuring optimal connectivity for desired biological activity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into the compound's molecular structure and purity, which are essential for its use in preclinical studies.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound within biological systems. Molecular docking studies have revealed potential binding affinities for various protein targets, suggesting its role as a lead compound in drug discovery programs.

In conclusion, N-cyclopropyl-3-formyl-N-[(pyridin-3-yl)methyl]thiophene-2-sulfonamide represents a cutting-edge molecule with immense potential across multiple scientific domains. Its unique structural features and promising biological profile make it a focal point for ongoing research aimed at advancing therapeutic interventions.